Cas no 2228614-70-6 (tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate
• CAS No: 2228614-70-6
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 6100240
• PubChem ID: 165758293
• Update Time: 2025-10-30

tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate
• 2228614-70-6
• tert-butyl N-[4-chloro-2-(2-cyanoethyl)phenyl]carbamate
• EN300-1881653

• Inchi： 1S/C14H17ClN2O2/c1-14(2,3)19-13(18)17-12-7-6-11(15)9-10(12)5-4-8-16/h6-7,9H,4-5H2,1-3H3,(H,17,18)
• InChI Key： GGVHXUVZNGRQSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228614-70-6 and Product Name: tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate

The compound with the CAS number 2228614-70-6 and the product name tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including the tert-butyl group, the 4-chloro substituent, and the 2-(2-cyanoethyl) moiety, contribute to its unique chemical properties and potential biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate derivatives in drug development. Carbamates are known for their ability to act as pharmacophores in various therapeutic agents, offering a balance between lipophilicity and solubility that is often favorable for oral bioavailability. The presence of the tert-butyl group in this compound not only enhances its stability but also influences its interactions with biological targets. This group is commonly used in pharmaceuticals to improve metabolic stability and reduce susceptibility to enzymatic degradation.

The 4-chloro substituent on the phenyl ring is another critical feature that contributes to the compound's reactivity and potential biological activity. Chloro groups are frequently incorporated into drug molecules due to their ability to modulate electronic properties and influence binding affinity to biological receptors. In this context, the 4-chloro group may play a role in enhancing the compound's interaction with specific enzymes or receptors, thereby influencing its pharmacological effects.

The 2-(2-cyanoethyl) moiety adds another layer of complexity to the compound's structure. The cyano group is known for its ability to participate in hydrogen bonding and can influence both the solubility and reactivity of the molecule. The ethyl chain extends from this group, potentially affecting the compound's conformational flexibility and its ability to interact with biological targets. These structural elements together contribute to a unique set of properties that make this compound a valuable candidate for further investigation.

Current research in pharmaceutical chemistry is increasingly focused on developing novel compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The carbamate derivative described here has shown promise in preliminary studies as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features make it a versatile building block for further chemical modifications, allowing researchers to explore various pharmacological pathways.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. Carbamate derivatives have been investigated for their potential role in modulating neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) receptors. The presence of both chloro and cyano groups may enhance binding affinity to these receptors, making this compound a promising candidate for further exploration.

Additionally, recent studies have highlighted the importance of carbamates in developing antiviral agents. The structural motif of carbamates can interfere with viral replication by inhibiting key enzymes or proteins involved in viral life cycles. The specific arrangement of functional groups in tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate may provide unique interactions with viral targets, offering a new avenue for antiviral drug development.

In conclusion, the compound with CAS number 2228614-70-6 and product name tert-butyl N-4-chloro-2-(2-cyanoethyl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents with potential applications in various therapeutic areas, including neurological disorders and antiviral treatments. Further research is warranted to fully explore its pharmacological potential and develop new drug candidates based on this promising structure.